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Compound of Interest

Compound Name: Potassium Azide-15N

Cat. No.: B13413839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Potassium Azide-15N (K¹⁵NN₂), a stable

isotope-labeled compound increasingly utilized in advanced scientific research and drug

development. This document details its core properties, outlines experimental protocols for its

synthesis and application, and presents key data in a structured format for ease of reference.

Core Concepts and Molecular Properties
Potassium Azide-15N is an inorganic compound where one of the three nitrogen atoms in the

azide anion is the stable isotope ¹⁵N. This isotopic labeling provides a powerful tool for tracing

the metabolic fate of molecules, elucidating reaction mechanisms, and enhancing analytical

detection in techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

The incorporation of ¹⁵N, which has a nuclear spin of one-half, offers advantages in NMR

spectroscopy by providing narrower line widths compared to the more abundant ¹⁴N, which has

an integer nuclear spin. This property is particularly valuable in studying the structure and

dynamics of biomolecules and in the development of novel imaging agents.

Quantitative Data Summary
The key quantitative data for Potassium Azide-15N and its constituent isotopes are

summarized in the table below. The molecular weight is calculated based on the most

abundant isotopes of potassium and the inclusion of one ¹⁵N atom.
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Property Value

Molecular Formula K¹⁵NN₂

Molecular Weight 82.11 g/mol

Atomic Weight of K 39.0983 u

Atomic Weight of ¹⁴N 14.003074 u

Atomic Weight of ¹⁵N 15.0001088983 u

Appearance Off-White Solid

Experimental Protocols
This section details representative experimental protocols for the synthesis of Potassium
Azide-15N and its application in the synthesis of an isotopically labeled drug intermediate.

These protocols are based on established chemical principles for the synthesis of azides and

their use in organic chemistry.

Synthesis of Potassium Azide-15N
The synthesis of Potassium Azide-15N can be achieved through the diazotization of a

hydrazine derivative with a ¹⁵N-labeled nitrosating agent, followed by decomposition of the

resulting intermediate. A common precursor is sodium nitrite-¹⁵N.

Materials:

Hydrazine sulfate

Sodium hydroxide (NaOH)

Sodium nitrite-¹⁵N (Na¹⁵NO₂)

Sulfuric acid (H₂SO₄)

Potassium hydroxide (KOH)

Diethyl ether

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b13413839?utm_src=pdf-body
https://www.benchchem.com/product/b13413839?utm_src=pdf-body
https://www.benchchem.com/product/b13413839?utm_src=pdf-body
https://www.benchchem.com/product/b13413839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13413839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Distilled water

Procedure:

Preparation of Hydrazoic Acid-¹⁵N: In a well-ventilated fume hood, a solution of sodium

nitrite-¹⁵N is prepared in water. This solution is slowly added to a stirred, acidic solution of

hydrazine sulfate at a low temperature (0-5 °C). This reaction generates hydrazoic acid-¹⁵N

(H¹⁵NN₂) in situ.

Neutralization: The resulting acidic solution containing hydrazoic acid-¹⁵N is carefully

neutralized with a solution of potassium hydroxide. The neutralization should be performed

slowly and with cooling to control the exothermic reaction.

Isolation: The aqueous solution is then concentrated under reduced pressure to crystallize

the Potassium Azide-15N. The crystals can be collected by filtration, washed with a small

amount of cold water and then diethyl ether, and dried under vacuum.

Application in the Synthesis of Labeled Tazobactam
Intermediate
Potassium Azide-15N is a valuable precursor for introducing a ¹⁵N-labeled triazole moiety into

drug molecules. A key application is in the synthesis of isotopically labeled Tazobactam, a β-

lactamase inhibitor. The following is a representative protocol for the synthesis of a key

intermediate.

Materials:

2β-chloromethyl-2α-methylpenam-3α-carboxylate diphenylmethyl ester

Potassium Azide-15N (K¹⁵NN₂)

Dimethylformamide (DMF)

Potassium permanganate (KMnO₄)

Acetic acid
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Procedure:

Azide Displacement: The starting material, 2β-chloromethyl-2α-methylpenam-3α-carboxylate

diphenylmethyl ester, is dissolved in DMF. To this solution, Potassium Azide-15N is added,

and the mixture is stirred at room temperature. The reaction results in the displacement of

the chloride with the ¹⁵N-labeled azide group, forming 2β-(azido-¹⁵N)-methyl-2α-

methylpenam-3α-carboxylate diphenylmethyl ester.

Oxidation: The product from the previous step is then oxidized. A mixture of potassium

permanganate in aqueous acetic acid is added to the reaction mixture. This oxidation step

converts the sulfide in the penam core to a sulfone, yielding 2β-(azido-¹⁵N)-methyl-2α-

methylpenam-3α-carboxylate diphenylmethyl ester-1,1-dioxide. This intermediate can then

be further processed to form the final labeled Tazobactam molecule.

Visualizations
The following diagrams illustrate the logical workflow for the synthesis of a ¹⁵N-labeled drug

intermediate using Potassium Azide-15N.
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Caption: Workflow for the synthesis of a ¹⁵N-labeled Tazobactam intermediate.
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Potassium Azide-15N

Unique Properties
- Stable Isotope Label

- NMR Active (Spin 1/2)

Key Applications

Drug Development
(e.g., Labeled Tazobactam)

Mechanistic Studies
Metabolic Tracing
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Caption: Logical relationship of Potassium Azide-15N properties and applications.

To cite this document: BenchChem. [Technical Guide: Potassium Azide-15N]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13413839#potassium-azide-15n-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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